2-Phenoxybenzenethiol

• CAS No.: 55710-19-5
• Molecular Formula: C12H10OS
• Molecular Weight: 202.27 g/mol
• IUPAC Name: 2-phenoxybenzenethiol
• InChI: InChI=1S/C12H10OS/c14-12-9-5-4-8-11(12)13-10-6-2-1-3-7-10/h1-9,14H
• InChI Key: RPJXNVMFIISETE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=CC=C2S

Description

2-Phenoxybenzenethiol is an organic compound characterized by the presence of a phenoxy group attached to a benzenethiol moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Phenoxybenzenethiol typically involves nucleophilic aromatic substitution reactions. One common method is the reaction of phenol with thiophenol in the presence of a base, such as sodium hydroxide, under reflux conditions . Another approach involves the use of a palladium-catalyzed cross-coupling reaction between a halogenated phenol and a thiol .

Industrial Production Methods: Industrial production of this compound may involve large-scale nucleophilic aromatic substitution reactions, utilizing efficient catalysts and optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques can further enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions: 2-Phenoxybenzenethiol undergoes various chemical reactions, including:

Oxidation: The thiol group can be oxidized to form disulfides or sulfonic acids using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: The compound can be reduced to form the corresponding thiophenol using reducing agents like lithium aluminum hydride.

Substitution: Electrophilic aromatic substitution reactions can occur at the phenoxy or benzenethiol rings, leading to the formation of various substituted derivatives.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Lithium aluminum hydride.

Substitution: Halogenated reagents, palladium catalysts.

Major Products Formed:

Oxidation: Disulfides, sulfonic acids.

Reduction: Thiophenol.

Substitution: Substituted phenoxybenzenethiol derivatives.

Scientific Research Applications

2-Phenoxybenzenethiol has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential as an antimicrobial and antioxidant agent.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the production of specialty chemicals and materials, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-Phenoxybenzenethiol involves its interaction with various molecular targets and pathways:

Molecular Targets: The thiol group can interact with metal ions and proteins, forming stable complexes.

Pathways Involved: The compound can modulate oxidative stress pathways by acting as an antioxidant, scavenging free radicals, and reducing oxidative damage.

Comparison with Similar Compounds

Phenol: Similar in structure but lacks the thiol group, leading to different chemical reactivity and applications.

Thiophenol: Contains a thiol group but lacks the phenoxy group, resulting in distinct properties and uses.

2-Mercaptobenzothiazole: Shares the thiol group but has a different aromatic structure, leading to unique applications in rubber vulcanization and as a corrosion inhibitor.

Uniqueness of 2-Phenoxybenzenethiol: this compound’s combination of phenoxy and thiol groups provides a unique set of chemical properties, making it versatile for various applications in research and industry. Its ability to undergo diverse chemical reactions and form stable complexes with metals and proteins sets it apart from other similar compounds .